2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]octahydropentalene-2,5-diol

• CAS No.: 89487-16-1
• Molecular Formula: C22H34O6
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 2,5-bis[3-(1-ethoxyethoxy)prop-1-ynyl]-1,3,3a,4,6,6a-hexahydropentalene-2,5-diol
• InChI: InChI=1S/C22H34O6/c1-5-25-17(3)27-11-7-9-21(23)13-19-15-22(24,16-20(19)14-21)10-8-12-28-18(4)26-6-2/h17-20,23-24H,5-6,11-16H2,1-4H3
• InChI Key: LVWCCPJZZQENOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OCC#CC1(CC2CC(CC2C1)(C#CCOC(C)OCC)O)O

Description

2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]octahydropentalene-2,5-diol is a complex organic compound with the molecular formula C22H34O6 and a molecular weight of 394.502 g/mol This compound is characterized by its unique structure, which includes multiple ethoxyethoxy and propynyl groups attached to an octahydropentalene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]octahydropentalene-2,5-diol typically involves the following steps:

Starting Materials: The synthesis begins with 3-(1-ethoxyethoxy)-1-propyne and cis-bicyclo[3.3.0]octane-3,7-dione.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]octahydropentalene-2,5-diol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]octahydropentalene-2,5-diol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound’s unique structure makes it a subject of interest in biological studies, particularly in understanding its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, although specific medical uses have not been fully established.

Industry: The compound’s properties make it useful in various industrial applications, including the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]octahydropentalene-2,5-diol exerts its effects involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes and receptors, influencing various biochemical processes . Detailed studies are required to fully elucidate these mechanisms and identify the exact molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]octahydropentalene-2,5-diol include:

• 2,5-Bis[3-(1-ethoxyethoxy)prop-1-yn-1-yl]-1,3a,6,6a-tetrahydropentalene
• 1,4-Benzenedicarboxaldehyde, 2,5-bis[[3-(4-methylphenyl)-2-propyn-1-yl]oxy]

Uniqueness

The uniqueness of this compound lies in its specific arrangement of functional groups and its octahydropentalene core. This structure imparts unique chemical properties, making it valuable for specific research and industrial applications .